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Compound Focus: Ammonium nonanoate

CAS No.: 63718-65-0

Cat. No.: S696831

Avian and Mammalian Toxicity of Ammonium
Nonanoate

The table below summarizes the specific toxicity data available for Ammonium Nonanoate.

Toxicity Category /

Species Test Type Endpoint Result
P /P P Interpretation
Bird (e.qg., Colinus Sub-acute LCso > 2150 mg Low toxicity [1]
virginianus, Bobwhite quail)  Dietary [1] a.i./kg-diet
Mammal (Rat) Acute Oral [1] LDso > 2000 mg/kg- Low toxicity [1]
body weight

Comparative Toxicity Profile

The table below places Ammonium Nonanoate's toxicity in context with other related fatty acids and

herbicides for which data was available. This comparison highlights its relative safety profile.
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Relevant Toxicity

Compound Type Key Findings | Effects
Data
Ammonium Herbicide Avian LCso > 2150 Considered to have low toxicity based on
Nonanoate (Contact) mg/kg-diet; Rat oral standard limit tests [1].
LDso > 2000 mg/kg
[1]
Lauric Acid Medium- Rat oral LDso > No mortality or toxicity observed in rats at
Chain Fatty 10,000 mg/kg [2] 100 mg/kg/day for 28 days; considered low
Acid toxicity [2].
Capric Acid Medium- Rat oral LDso = Generally Recognized As Safe (GRAS) for
Chain Fatty 10,000 mg/kg [3] food applications; research highlights
Acid antimicrobial and potential pharmaceutical

effects [4] [3].

Experimental Protocols for Toxicity Assessment

While the search results do not provide the full experimental detail for the specific studies on Ammonium

Nonanoate, they reference standard regulatory test guidelines. The following workflow outlines the standard

procedures required by agencies like the U.S. Environmental Protection Agency (EPA) [5].
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Start: Test Substance

Avian Acute Oral Toxicity Test Avian Sub-Acute Dietary Toxicity Test
(EPA 850.2100 / OECD 223) (EPA 850.2200 / OECD 205)

Single administration Dietary administration
via gavage/capsule for 5 days
Observation period: Observation period:

>14 days >3 days post-exposure

@ndpoint: LDsa @ndpoint: LCsc)

Click to download full resolution via product page

e Avian Acute Oral Toxicity (e.g., EPA 850.2100) [5]: This test involves a single administration of the
test substance by capsule or gavage to birds. A minimum of 10 birds per dosage level is used,
followed by an observation period of at least 14 days to monitor for mortality and signs of intoxication.

The goal is to determine the median lethal dose (LDso).

¢ Avian Sub-Acute Dietary Toxicity (e.g., EPA 850.2200) [5]: In this test, the substance is mixed into
the diet and administered to birds for 5 days. This is followed by at least a 3-day observation period
on a clean diet. The study uses a minimum of 10 birds per dosage level to determine the median
lethal concentration (LCso).

Insights on Species-Specific Ammonia Metabolism

The observed low toxicity of ammonium nonanoate in birds is particularly interesting in light of
fundamental physiological differences. A 2019 review highlights a critical contrast in how birds and

mammals handle ammonia, a key metabolite [6].
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e Mammalian Model: In mammals, liver dysfunction leads to hyperammonemia (elevated blood
ammonia), which has severe deleterious effects on skeletal muscle. This condition increases the
expression of myostatin, a protein that inhibits muscle growth, leading to skeletal muscle atrophy
and reduced strength [6].

e Avian Model: Interestingly, hyperammonemia in avian embryos elicits a positive myogenic
response. It results in a reduction of myostatin expression, suggesting that birds have intrinsic
physiological mechanisms that allow them to utilize ammonia for growth rather than suffering from its
toxic effects [6].

Interpretation and Data Gaps

o Safety Profile: The data indicating an LDso and LCso above standard limit test doses supports the
classification of Ammonium Nonanoate as a substance with low acute toxicity to mammals and
birds [1].

e Data Limitations: The search results lack comprehensive mammalian studies (e.g., repeated-dose
toxicity, carcinogenicity, reproductive effects) and detailed ecotoxicological data. The provided
experimental protocols are generalized standards; specific methodological details (e.g., vehicle
used, bird age, diet composition) for the cited studies on Ammonium Nonanoate were not found.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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